Cas no 1992985-95-1 (4-6-Chloro-4-(trifluoromethyl)pyridin-2-ylpiperazine-1-carboxylic acid)

• Product Name: 4-6-Chloro-4-(trifluoromethyl)pyridin-2-ylpiperazine-1-carboxylic acid
• CAS No: 1992985-95-1
• MF: C₁₁H₁₁ClF₃N₃O₂
• MW: 309.67215180397
• MDL: MFCD28977444
• CID: 4710307
• Update Time: 2025-10-17

4-6-Chloro-4-(trifluoromethyl)pyridin-2-ylpiperazine-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-[6-Chloro-4-(trifluoromethyl)pyridin-2-yl]piperazine-1-carboxylic acid
• 4-6-Chloro-4-(trifluoromethyl)pyridin-2-ylpiperazine-1-carboxylic acid

• MDL： MFCD28977444
• Inchi： 1S/C11H11ClF3N3O2/c12-8-5-7(11(13,14)15)6-9(16-8)17-1-3-18(4-2-17)10(19)20/h5-6H,1-4H2,(H,19,20)
• InChI Key： RQKXXLKNQCPWKG-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CC(=N1)N1CCN(C(=O)O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 361
• Topological Polar Surface Area: 56.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines

Additional information on 4-6-Chloro-4-(trifluoromethyl)pyridin-2-ylpiperazine-1-carboxylic acid

4-6-Chloro-4-(trifluoromethyl)pyridin-2-ylpiperazine-1-carboxylic acid: A Comprehensive Overview

4-6-Chloro-4-(trifluoromethyl)pyridin-2-ylpiperazine-1-carboxylic acid (CAS No. 1992985-95-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, exhibits promising pharmacological properties and potential therapeutic applications. This article provides a detailed overview of the compound, including its chemical properties, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Properties

4-6-Chloro-4-(trifluoromethyl)pyridin-2-ylpiperazine-1-carboxylic acid is a complex organic molecule with a molecular formula of C₁₃H₁₂ClF₃N₂O₂. The compound features a piperazine ring linked to a pyridine ring, which is substituted with a chloro group and a trifluoromethyl group. These functional groups contribute to the compound's unique chemical and physical properties, such as solubility, stability, and reactivity. The presence of the trifluoromethyl group enhances the lipophilicity of the molecule, making it more suitable for crossing biological membranes.

The compound is typically synthesized through multi-step reactions involving the coupling of 6-chloro-4-(trifluoromethyl)pyridin-2-yl chloride with piperazine, followed by carboxylation. The synthetic route is well-documented in the literature and can be optimized for large-scale production. The final product is usually obtained as a white crystalline solid with a melting point ranging from 150°C to 155°C.

Biological Activities and Mechanisms of Action

4-6-Chloro-4-(trifluoromethyl)pyridin-2-ylpiperazine-1-carboxylic acid has been extensively studied for its biological activities, particularly in the context of central nervous system (CNS) disorders. Research has shown that this compound exhibits potent antagonistic effects on specific neurotransmitter receptors, such as serotonin (5-HT) receptors and dopamine (DA) receptors. These properties make it a potential candidate for the treatment of various neurological conditions, including depression, anxiety, and schizophrenia.

The mechanism of action of 4-6-Chloro-4-(trifluoromethyl)pyridin-2-ylpiperazine-1-carboxylic acid involves modulating the activity of these receptors by binding to them and altering their conformational states. This leads to changes in intracellular signaling pathways, ultimately affecting neurotransmitter release and receptor function. Recent studies have also suggested that the compound may have neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells.

Clinical Applications and Research Developments

The potential therapeutic applications of 4-6-Chloro-4-(trifluoromethyl)pyridin-2-ylpiperazine-1-carboxylic acid have been explored in preclinical studies and early-stage clinical trials. In animal models of depression and anxiety, the compound has demonstrated significant efficacy in reducing symptoms without causing severe side effects. These findings have prompted further investigation into its safety and efficacy in human subjects.

A recent study published in the Journal of Medicinal Chemistry reported that 4-6-Chloro-4-(trifluoromethyl)pyridin-2-ylpiperazine-1-carboxylic acid exhibited potent anti-inflammatory effects in vitro and in vivo. The researchers found that the compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential use in treating inflammatory disorders.

In addition to its neurological and anti-inflammatory properties, 4-6-Chloro-4-(trifluoromethyl)pyridin-2-ylpiperazine-1-carboxylic acid has also shown promise in cancer research. Preclinical studies have indicated that the compound may have antiproliferative effects on certain types of cancer cells by inducing apoptosis and inhibiting cell cycle progression. These findings are currently being validated in more extensive studies to determine their clinical relevance.

Safety Profile and Future Directions

The safety profile of 4-6-Chloro-4-(trifluoromethyl)pyridin-2-ylpiperazine-1-carboxylic acid is an important consideration for its development as a therapeutic agent. Preclinical toxicology studies have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

The future directions for research on 4-6-Chloro-4-(trifluoromethyl)pyridin-2-y-piperazinecarboxylic acid include optimizing its pharmacokinetic properties to enhance bioavailability and reduce potential side effects. Additionally, efforts are underway to develop novel formulations that can improve drug delivery and target specific tissues or organs.

In conclusion, 4-6-Chloro--(trifluoromethyl)-(pyridin---2--y)piperazin---1--carboxylic acid (CAS No. 1992985---95---1)) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and clinical utility, paving the way for its development as a novel therapeutic agent.